Cas no 212143-00-5 (5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one)
212143-00-5 structure
Product Name:5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one
CAS No:212143-00-5
MF:C13H10N4O
MW:238.244701862335
CID:1108950
PubChem ID:10823820
Update Time:2025-04-20
5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one
- 5-(pyridin-4-ylmethyl)-7H-pyrido[2,3-d]pyridazin-8-one
- DTXSID50445427
- 212143-00-5
- SCHEMBL905666
- Pyrido[2,3-d]pyridazin-8(7H)-one, 5-(4-pyridinylmethyl)-
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- Inchi: 1S/C13H10N4O/c18-13-12-10(2-1-5-15-12)11(16-17-13)8-9-3-6-14-7-4-9/h1-7H,8H2,(H,17,18)
- InChI Key: KKUKUJBYMNZFES-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=CC=N2)C(CC2C=CN=CC=2)=NN1
Computed Properties
- Exact Mass: 238.0856
- Monoisotopic Mass: 238.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.24
5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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